Cas no 2307734-21-8 (7-Chloro-1h-pyrazolo[4,3-d]pyrimidine, HCl)

• Product Name: 7-Chloro-1h-pyrazolo[4,3-d]pyrimidine, HCl
• CAS No: 2307734-21-8
• MF: C₅H₄Cl₂N₄
• MW: 191.018057823181
• CID: 5066212
• Update Time: 2025-10-29

7-Chloro-1h-pyrazolo[4,3-d]pyrimidine, HCl Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1h-pyrazolo[4,3-d]pyrimidine, HCl
• 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine hydrochloride
• 7-chloro-1H-pyrazolo[4,3-d]pyrimidine;hydrochloride

• Inchi： 1S/C5H3ClN4.ClH/c6-5-4-3(1-9-10-4)7-2-8-5;/h1-2H,(H,9,10);1H
• InChI Key： OSBXAQMDWOEEDX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN2)N=CN=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 131
• Topological Polar Surface Area: 54.5

Additional information on 7-Chloro-1h-pyrazolo[4,3-d]pyrimidine, HCl

7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl: A Comprehensive Guide to Its Properties and Applications

7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl (CAS No. 2307734-21-8) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, belonging to the pyrazolopyrimidine family, is known for its unique structural features and potential biological activities. Researchers and industry professionals are increasingly interested in its applications, particularly in drug discovery and development.

The molecular structure of 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl consists of a fused pyrazole and pyrimidine ring system, with a chlorine substituent at the 7-position. This configuration imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The hydrochloride salt form enhances its stability and solubility, which is crucial for various experimental and industrial processes.

One of the key reasons for the growing interest in 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The pyrazolopyrimidine scaffold is a well-known pharmacophore in kinase inhibitor design, and derivatives of this compound are being explored for their therapeutic potential.

In addition to its pharmaceutical applications, 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl is also used in academic and industrial research as a building block for the synthesis of novel compounds. Its versatility and reactivity make it a popular choice for chemists working on the development of new materials and bioactive molecules. The compound's CAS number 2307734-21-8 is often referenced in scientific literature and patent applications, highlighting its importance in the field.

The synthesis of 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl typically involves multi-step organic reactions, starting from readily available precursors. Researchers have developed various synthetic routes to optimize yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical and research applications. The hydrochloride salt form is particularly favored for its ease of handling and storage.

Recent advancements in synthetic chemistry and computational modeling have further expanded the potential of 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl. For instance, AI-driven drug discovery platforms are increasingly utilizing such compounds to predict and design new molecules with enhanced biological activity. This aligns with the current trend of integrating artificial intelligence into pharmaceutical research, a topic that has gained significant traction in recent years.

From a market perspective, the demand for 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl is expected to grow, driven by the expanding pharmaceutical and biotechnology sectors. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of researchers and drug developers. Its CAS number 2307734-21-8 is frequently searched in chemical databases, reflecting its relevance in contemporary research.

Safety and handling of 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl are also critical considerations. While the compound is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe usage. Proper personal protective equipment (PPE) and ventilation are recommended when working with this chemical to minimize any potential risks.

In summary, 7-Chloro-1H-pyrazolo[4,3-d]pyrimidine, HCl (CAS No. 2307734-21-8) is a promising compound with diverse applications in medicinal chemistry and beyond. Its unique structural features, combined with its potential biological activities, make it a valuable asset in drug discovery and research. As the scientific community continues to explore its possibilities, this compound is likely to remain a focal point in the development of new therapeutic agents and innovative materials.